2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one

• Molecular Formula: C12H13BrO2
• Molecular Weight: 269.13 g/mol
• IUPAC Name: 2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one
• InChI: InChI=1S/C12H13BrO2/c1-7-5-8(15-2)6-10-9(7)3-4-11(13)12(10)14/h5-6,11H,3-4H2,1-2H3
• InChI Key: VJHZXKHIECMWJL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1CCC(C2=O)Br)OC

Description

2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one is a useful research compound. Its molecular formula is C12H13BrO2 and its molecular weight is 269.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the cold (−10° C.) solution of 7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one (8.3 g, 0.04 mol) in methanol (20 mL), the solution of bromine (2.3 mL, 0.04 mol) in methanol (10 mL) was added dropwise and the mixture was stirred for 2 h while allowing the temperature to rise to room temperature. Methanol was evaporated in vacuo and the mixture was diluted with ethyl acetate and washed with aqueous sodium thiosulphate solution followed by saturated sodium bicarbonate, brine and dried. Evaporation of the solvent gave 2-bromo-7-methoxy-5-methyl-3,4-dihydro-2H-naphthalen-1-one as an off-white solid, 10 g, which was used as such in step 2. MS m/z 271 (M+2).